Cas no 39254-87-0 (Methanone, (2-aminophenyl)-2-thiazolyl-)

• Product Name: Methanone, (2-aminophenyl)-2-thiazolyl-
• CAS No: 39254-87-0
• MF: C₁₀H₈N₂OS
• MW: 204.248320579529
• CID: 1502446
• PubChem ID: 12212474
• Update Time: 2025-04-21

Methanone, (2-aminophenyl)-2-thiazolyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, (2-aminophenyl)-2-thiazolyl-
• (2-aminophenyl)-2-thiazolylMethanone
• (2-aminophenyl)(thiazol-2-yl)methanone
• 39254-87-0
• SCHEMBL1207598
• DA-21042
• CCG-134780
• AKOS001823972
• KBQLILZTNFQUGU-UHFFFAOYSA-N

• Inchi： 1S/C10H8N2OS/c11-8-4-2-1-3-7(8)9(13)10-12-5-6-14-10/h1-6H,11H2
• InChI Key： KBQLILZTNFQUGU-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C(C1C=CC=CC=1N)=O

Computed Properties

• Exact Mass: 204.03584
• Monoisotopic Mass: 204.03573406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• PSA: 55.98